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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Solvay process, the primary
industrial method for the synthesis of sodium carbonate (soda ash). The document details the
underlying chemistry, process stages, quantitative operational parameters, and experimental
protocols.

Introduction

The Solvay process, also known as the ammonia-soda process, was developed in the 1860s
by Ernest Solvay. It replaced the Leblanc process, offering a more efficient and less polluting
method for producing sodium carbonate, a crucial raw material in various industries, including
glass manufacturing, detergents, and chemicals.[1][2] The process is renowned for its elegant
design, which involves the recycling of key reagents, primarily ammonia.[1][3]

The overall chemical reaction for the Solvay process is:

2 NaCl + CaCOs — Na2COs + CaClz[4]
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This seemingly simple reaction is, in reality, carried out through a series of interconnected
steps, each optimized to maximize product yield and minimize waste. The primary raw
materials are brine (a concentrated solution of sodium chloride) and limestone (calcium
carbonate), both of which are abundant and inexpensive.[1][3]

Process Description and Chemical Principles

The Solvay process is a continuous process that can be broken down into seven key stages:

 Brine Purification: The process begins with the purification of brine to remove impurities such
as magnesium and calcium ions, which can interfere with the subsequent reactions.[2][3]

o Ammoniation of Brine: The purified brine is saturated with ammonia gas in an absorption
tower. This step is crucial as it makes the solution alkaline, which is necessary for the
subsequent precipitation of sodium bicarbonate.[5][6]

e Carbonation: The ammoniated brine is then carbonated by bubbling carbon dioxide through it
in a tall carbonating tower (often called a Solvay tower). This leads to the precipitation of
sodium bicarbonate (NaHCOs), which is sparingly soluble in the brine solution under the
process conditions.[5][7]

 Filtration: The precipitated sodium bicarbonate is separated from the ammonium chloride
solution by filtration.[7]

o Calcination: The filtered sodium bicarbonate is heated in a calciner to produce sodium
carbonate (soda ash). The carbon dioxide generated in this step is recycled back to the
carbonation tower.[7]

e Ammonia Recovery: The ammonium chloride solution from the filtration step is reacted with
calcium hydroxide (milk of lime), which is produced from the limestone calcination, to recover
the ammonia for reuse.[5][7]

e Calcium Chloride By-product: The final liquid waste product is a solution of calcium chloride.

[1]14]

Quantitative Data
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The efficiency of the Solvay process is highly dependent on the careful control of various
parameters at each stage. The following tables summarize the key quantitative data gathered
from various sources.

Table 1: Raw Material Concentrations and Ratios

Parameter Value Reference
Brine Concentration (NaCl) Saturated Solution (~30% w/w)  [8]
Ammoniated Brine (NH3) 4.404 — 6.258 mol/dm3 [9]
Ammoniated Brine (NaCl) 4.147 — 4.267 mol/dm3 [9]
Optimal Molar Ratio
(NHe:NaC) 33:1 [10][11]
Table 2: Operating Conditions
Stage Parameter Value Reference
Limestone Calcination  Temperature 950 - 1100 °C

o Exit temperature ~36-
Ammoniation Temperature 42°C [12]

Carbonation )
L Temperature ~19 °C (optimum) [10][11]
(Precipitation)

Carbonating Tower 20-25°C (ends), 45-
Temperature Gradient ~ 55°C (middle)

Carbonating Tower
0.30 - 0.35 MPa
Inlet Pressure

Sodium Bicarbonate
o Temperature 160 - 230 °C [4]
Calcination

Table 3: Equipment Specifications
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Equipment Parameter Value Reference
Solvay (Carbonating) )
Height 22 - 30 meters [13]
Tower
Diameter 1.6 - 2.5 meters

Table 4: Energy Consumption and Yields

Parameter Value Reference

) Up to 11.1 GJ per ton of soda
Overall Energy Consumption h
as

Cooling Savings with
~152.4 MJ per Mg of soda ash  [9][14]
Increased NHs

CO2z Capture Efficiency

86% 10][11][15
(Optimized) HOIEHE]
Sodium Removal (as NaHCOs)  33% [10][11][15]
] o Almost all ammonia is
Ammonia Recovery Efficiency [1][5]

reclaimed

Experimental Protocols

The following protocols provide a general methodology for the key stages of the Solvay

process.

Preparation of Ammoniated Brine (Lab Scale)

o Objective: To prepare a saturated solution of sodium chloride in agueous ammonia.
e Materials: Sodium chloride (NaCl), 26% ammonia solution (NHs), distilled water, flask.
e Procedure:

1. Pour a calculated volume of 26% NHs solution into a flask.[16]
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2. Add a calculated amount of NaCl to the ammonia solution.[16]

3. Stopper the flask and shake vigorously until the NaCl is dissolved to the point of
saturation.[16] The solution will heat up due to the exothermic dissolution of ammonia.

Carbonation and Precipitation of Sodium Bicarbonate
(Lab Scale)

o Objective: To precipitate sodium bicarbonate by reacting ammoniated brine with carbon

dioxide.

o Materials: Ammoniated brine, source of carbon dioxide (e.g., Kipp's apparatus with CaCOs
and HCI, or a CO: cylinder), reaction vessel (e.g., a gas washing bottle or a tall cylinder),

cooling bath.
e Procedure:
1. Place the ammoniated brine in the reaction vessel.

2. Immerse the reaction vessel in a cooling bath to maintain a low temperature (around 15-
20°C).

3. Bubble CO:2 gas through the ammoniated brine with constant agitation.

4. Continue the flow of CO:z until the precipitation of sodium bicarbonate is complete,
indicated by the formation of a thick slurry.[16]

Filtration and Washing of Sodium Bicarbonate

o Objective: To separate the precipitated sodium bicarbonate from the mother liquor.
» Equipment: Buchner funnel, vacuum flask, filter paper, wash bottle with cold distilled water.
e Procedure:

1. Set up the Bichner funnel and vacuum flask for vacuum filtration.

2. Pour the sodium bicarbonate slurry onto the filter paper in the funnel and apply vacuum.
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3. Wash the filter cake with a small amount of cold distilled water to remove soluble
impurities like ammonium chloride.

4. Continue the vacuum to partially dry the sodium bicarbonate crystals.

Calcination of Sodium Bicarbonate to Sodium
Carbonate

» Objective: To convert sodium bicarbonate to sodium carbonate by heating.

o Equipment: Porcelain dish or crucible, Bunsen burner or furnace, stirring rod.

e Procedure:
1. Transfer the washed and patrtially dried sodium bicarbonate to a porcelain dish.
2. Heat the dish gently at first, while stirring, to drive off residual water.[16]

3. Increase the temperature to approximately 200°C to decompose the sodium bicarbonate
into sodium carbonate, water vapor, and carbon dioxide.[7]

4. Continue heating until the evolution of gases ceases.

5. Allow the resulting sodium carbonate to cool.

Ammonia Recovery (Conceptual)

e Objective: To regenerate ammonia from the ammonium chloride-containing filtrate.
o Materials: Filtrate from the bicarbonate filtration, calcium hydroxide (slaked lime).
e Procedure (Industrial Principle):

1. The filtrate, containing ammonium chloride, is mixed with calcium hydroxide.

2. The mixture is heated in a distillation tower.[3]

3. Ammonia gas is liberated and collected from the top of the tower, ready to be recycled.[3]
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4. The bottom product is a solution of calcium chloride.

Process Visualization

The following diagrams, created using the DOT language, illustrate the logical flow and

chemical transformations within the Solvay process.

Main Process Flow

uct Sodium_Carbonate

Carbon Dioxide Cycle

cacos hm

Filtrate (NHACI)

Click to download full resolution via product page

Caption: Overall workflow of the Solvay process, highlighting the main process flow and the

recycling loops for carbon dioxide and ammonia.
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Caption: Chemical transformation pathway in the Solvay process, illustrating the conversion of
raw materials to products through key intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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